Cas no 102489-72-5 (1H,5H-Benzo[ij]quinolizin-9-amine,2,3,6,7-tetrahydro-N-methyl-, hydrochloride (1:2))

• Product Name: 1H,5H-Benzo[ij]quinolizin-9-amine,2,3,6,7-tetrahydro-N-methyl-, hydrochloride (1:2)
• CAS No: 102489-72-5
• MF: C₁₃H₂₀Cl₂N₂
• MW: 275.217301368713
• CID: 199171
• PubChem ID: 24840123
• Update Time: 2025-04-19

1H,5H-Benzo[ij]quinolizin-9-amine,2,3,6,7-tetrahydro-N-methyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H,5H-Benzo[ij]quinolizin-9-amine,2,3,6,7-tetrahydro-N-methyl-, hydrochloride (1:2)
• 1H,5H-Benzo[ij]quinolizin-9-amine,2,3,6,7-tetrahydro-N-methyl-, dihydrochloride (9CI)
• 9-Methylaminojulolidine dihydrochloride
• Methylamine, N-(2,3,6,7-tetrahydro-1H,5H-benzo(ij)quinolizin-9-yl)-, dihydrochloride
• DTXSID40145186
• 102489-72-5
• N-(2,3,6,7-Tetrahydro-1H,5H-benzo(ij)quinolizin-9-yl)methylamine dihydrochloride

• Inchi： 1S/C13H18N2.2ClH/c1-14-12-8-10-4-2-6-15-7-3-5-11(9-12)13(10)15;;/h8-9,14H,2-7H2,1H3;2*1H
• InChI Key： KWGICGWMNLKNMF-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12CCCC3=CC(=CC(CCC1)=C23)NC

Computed Properties

• Exact Mass: 274.100354g/mol
• Monoisotopic Mass: 274.100354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 275.21g/mol
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 4.16910